Cas no 1210952-39-8 (4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile)

• Product Name: 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile
• CAS No: 1210952-39-8
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 5948538
• PubChem ID: 45555578
• Update Time: 2025-05-19

4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile
• 1210952-39-8
• AKOS011349501
• F5831-3091

• Inchi： 1S/C18H16N2O/c19-12-14-6-8-16(9-7-14)18(21)20-11-10-17(13-20)15-4-2-1-3-5-15/h1-9,17H,10-11,13H2
• InChI Key： DJPRBVZTWCVNIA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CCC(C3=CC=CC=C3)C2)=O)C=C1

Computed Properties

• Exact Mass: 276.126263138g/mol
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile

Recent Advances in the Study of 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile (CAS: 1210952-39-8)

4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile (CAS: 1210952-39-8) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-carbonyl-benzonitrile scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

The synthesis of 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile has been optimized to achieve high yields and purity, as reported in recent literature. Key steps involve the coupling of 3-phenylpyrrolidine with benzonitrile derivatives under controlled conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for preclinical and clinical studies.

Pharmacological evaluations of 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile have revealed its efficacy in targeting specific biological pathways. For instance, recent in vitro studies demonstrate its ability to inhibit certain kinases and G-protein-coupled receptors (GPCRs), which are implicated in various diseases such as cancer and inflammatory disorders. The compound's selectivity and potency have been compared to existing inhibitors, highlighting its potential as a lead compound for further optimization. Additionally, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability.

Mechanistic studies have provided deeper insights into the molecular interactions of 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile with its biological targets. X-ray crystallography and molecular docking simulations have elucidated the binding modes of the compound within the active sites of target proteins. These structural insights are invaluable for rational drug design, enabling the development of derivatives with enhanced affinity and reduced off-target effects. Furthermore, computational studies have predicted favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, supporting its potential as a drug candidate.

In conclusion, 4-(3-phenylpyrrolidine-1-carbonyl)benzonitrile (CAS: 1210952-39-8) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting key biological pathways. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding underscore its relevance in drug discovery. Future research should focus on further optimizing its properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.